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Compound of Interest

2-Butanone 2,4-
Compound Name: o
Dinitrophenylhydrazone

Cat. No.: B143228

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-butanone dinitrophenylhydrazone
(MEK-DNPH), a significant derivative used in analytical chemistry. This document covers its
nomenclature, physicochemical properties, and detailed experimental protocols for its
application in the detection and quantification of carbonyl compounds.

Nomenclature and Synonyms

2-Butanone dinitrophenylhydrazone is known by a variety of names in chemical literature and
commercial catalogues. A comprehensive list of its synonyms is provided below to aid in the
unambiguous identification of this compound.
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Type

Name/ldentifier

Reference

Common Name

2-Butanone

dinitrophenylhydrazone

[L1(21[31[4105]

MEK-DNPH

[elveel

Methyl Ethyl Ketone 2,4-

Dinitrophenylhydrazone

[21E]I7181eN oL 1]

Ethyl Methyl Ketone 2,4-
Dinitrophenylhydrazone

[EIl7181eI0]11]

Butanone-DNPH

[61t71e]

N-[(Z)-butan-2-

IUPAC Name ylideneamino]-2,4- [1][5]
dinitroaniline

N-[(E)-butan-2-

ylideneamino]-2,4- [2][12]

dinitroaniline

Systematic Name

1-(butan-2-ylidene)-2-(2,4-
dinitrophenyl)hydrazine

(110211

CAS Registry Number

958-60-1

(1112151071

Other Identifiers

NSC 109807

(2318l

NSC 404126

(2318l

BRN 0754167

[2](8]

Al3-16297

[2](8]

Physicochemical Properties

The following table summarizes key quantitative data for 2-butanone dinitrophenylhydrazone,

providing a snapshot of its physical and chemical characteristics.
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Property Value Reference

Molecular Formula C10H12N4O4 [11[31[5]

Molecular Weight 252.23 g/mol [11[31[41[5]

Melting Point 115-115.5°C [7]

116 °C [11]

117 °C [13]

125 °C [6]

Boiling Point (Predicted) 381.9+52.0°C [7]

Density (Predicted) 1.37 £ 0.1 g/cm3 [7]

Flash Point 116 °C [4]

Appearance Light yellow to brown (L0][1]
powder/crystal

Experimental Protocols

The primary application of 2-butanone dinitrophenylhydrazone is in the derivatization of
carbonyl compounds for their detection and quantification, most commonly by High-
Performance Liquid Chromatography (HPLC). The following sections detail the typical
experimental procedures.

Synthesis of 2-Butanone Dinitrophenylhydrazone
(Brady's Test)

This protocol describes the classical synthesis of MEK-DNPH, often used as a qualitative test
for ketones and aldehydes.[14]

Materials:
e 2,4-Dinitrophenylhydrazine (DNPH)

o 2-Butanone (Methyl Ethyl Ketone)
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Methanol

Concentrated Sulfuric Acid

Procedure:

Preparation of Brady's Reagent: Dissolve 1 g of DNPH in 25 mL of methanol in a beaker.
Cautiously add 1.5 mL of concentrated sulfuric acid to the solution and stir to dissolve the
DNPH completely.[14]

Preparation of Ketone Solution: In a separate beaker, dissolve 0.4 g of 2-butanone in a
minimal volume of methanol.[14]

Reaction: Add the Brady's reagent to the 2-butanone solution with stirring.[14]

Crystallization: If a precipitate does not form within 10 minutes, a few more drops of
concentrated sulfuric acid can be added.[14]

Isolation and Purification: Collect the resulting crystalline precipitate by vacuum filtration.
Wash the crystals with a small amount of cold methanol to remove any unreacted starting
materials. The product can be further purified by recrystallization from a suitable solvent like
ethanol.[10]

Analysis of Carbonyl Compounds by DNPH
Derivatization and HPLC

This protocol outlines the standardized method for quantifying carbonyl compounds in various

samples (e.g., air, water) after derivatization with DNPH.[1][9][15]

Materials:

Sample containing carbonyl compounds
DNPH reagent solution (typically in acetonitrile)
Acid catalyst (e.g., hydrochloric acid, phosphoric acid)

Acetonitrile (HPLC grade)
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o Water (HPLC grade)

e HPLC system with a UV detector

e C18 HPLC column

Procedure:

o Sample Collection and Preparation:

o For air samples, draw a known volume of air through a cartridge coated with acidified
DNPH.[9]

o For liquid samples, add a known volume of the sample to the DNPH reagent solution.[15]
e Derivatization:

o Allow the sample to react with the DNPH reagent. The reaction is typically facilitated by
the presence of an acid catalyst and may be heated to ensure complete derivatization.[1]
[15] The reaction involves the nucleophilic addition of DNPH to the carbonyl group,
followed by the elimination of a water molecule to form the stable hydrazone.[10]

o Extraction (for cartridge-based sampling):

o Elute the DNPH derivatives from the sampling cartridge using a suitable solvent, typically
acetonitrile.[9]

e HPLC Analysis:
o Inject a known volume of the derivatized sample extract into the HPLC system.

o Separate the DNPH derivatives on a C18 reversed-phase column using a mobile phase
gradient, commonly a mixture of acetonitrile and water.[1][15]

o Detect the derivatives using a UV detector set to a wavelength of approximately 360 nm.
[1][9][15]

e Quantification:
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o Identify and quantify the individual carbonyl-DNPH derivatives by comparing their retention
times and peak areas to those of known standards.[9]

Visualizations
Chemical Reaction of 2-Butanone with DNPH

The following diagram illustrates the chemical reaction between 2-butanone and 2,4-
dinitrophenylhydrazine to form 2-butanone-2,4-dinitrophenylhydrazone.

Reaction of 2-Butanone with 2,4-Dinitrophenylhydrazine
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+
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Caption: Formation of 2-butanone dinitrophenylhydrazone from its reactants.

Experimental Workflow for Carbonyl Analysis

This diagram outlines the general workflow for the analysis of carbonyl compounds using
DNPH derivatization followed by HPLC.
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Workflow for Carbonyl Analysis using DNPH Derivatization
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Caption: Experimental workflow for carbonyl compound analysis via DNPH derivatization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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